3-nitro-1-(3-phenyl-1-adamantyl)-1H-1,2,4-triazole

• IUPAC Name: 3-nitro-1-(3-phenyl-1-adamantyl)-1,2,4-triazole
• InChI: InChI=1S/C18H20N4O2/c23-22(24)16-19-12-21(20-16)18-9-13-6-14(10-18)8-17(7-13,11-18)15-4-2-1-3-5-15/h1-5,12-14H,6-11H2
• InChI Key: FRCNNSDRJIUVNW-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3(CC1CC(C2)(C3)N4C=NC(=N4)[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

3-nitro-1-(3-phenyl-1-adamantyl)-1H-1,2,4-triazole is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 3-nitro-1-(3-phenyl-1-adamantyl)-1H-1,2,4-triazole varies depending on its application. In medicine, it has been shown to inhibit the replication of viruses by targeting viral RNA polymerase, an enzyme that is essential for viral replication. In agriculture, it works by inhibiting the activity of certain enzymes involved in the biosynthesis of plant hormones, leading to the growth inhibition of weeds. In material science, it acts as a precursor for the synthesis of new materials with unique properties, such as enhanced conductivity or improved mechanical strength.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-nitro-1-(3-phenyl-1-adamantyl)-1H-1,2,4-triazole vary depending on its application. In medicine, it has been shown to have low toxicity and minimal side effects, making it a promising candidate for further development as an antiviral agent. In agriculture, it has been shown to have low toxicity to non-target organisms, making it a potentially safer alternative to traditional herbicides. In material science, its effects are dependent on the properties of the materials it is used to synthesize.

Advantages and Limitations for Lab Experiments

The advantages of using 3-nitro-1-(3-phenyl-1-adamantyl)-1H-1,2,4-triazole in lab experiments include its high yield and purity, as well as its potential applications in various fields of science. However, its limitations include its relatively high cost compared to other chemical compounds, as well as the need for further studies to fully understand its mechanisms of action and potential side effects.

Future Directions

There are several future directions for the study of 3-nitro-1-(3-phenyl-1-adamantyl)-1H-1,2,4-triazole. In medicine, further studies are needed to fully understand its antiviral properties and potential applications in the treatment of viral infections. In agriculture, more research is needed to determine its effectiveness and safety as a herbicide, as well as its potential for use in sustainable agriculture practices. In material science, further studies are needed to explore its potential as a precursor for the synthesis of new materials with unique properties. Additionally, studies on the environmental fate and toxicity of 3-nitro-1-(3-phenyl-1-adamantyl)-1H-1,2,4-triazole are needed to ensure its safe use in various applications.

Synthesis Methods

The synthesis of 3-nitro-1-(3-phenyl-1-adamantyl)-1H-1,2,4-triazole involves the reaction of adamantane-1-carboxaldehyde with phenylhydrazine in the presence of an acid catalyst, followed by the reaction of the resulting intermediate with nitric acid and sodium nitrite. The yield of this synthesis method is typically high, and the purity of the compound can be further improved through recrystallization.

Scientific Research Applications

3-nitro-1-(3-phenyl-1-adamantyl)-1H-1,2,4-triazole has been studied for its potential applications in various fields of science. In medicine, it has shown promise as an antiviral agent, with studies demonstrating its ability to inhibit the replication of certain viruses, including influenza A virus and severe acute respiratory syndrome coronavirus (SARS-CoV). In agriculture, it has been investigated for its potential as a herbicide, with studies showing its effectiveness in controlling the growth of certain weeds. In material science, it has been studied for its potential as a precursor for the synthesis of new materials with unique properties.